6-hydroxy-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid

• IUPAC Name: 3-methyl-6-oxo-2,7-dihydropyrazolo[3,4-b]pyridine-5-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-3-4-2-5(8(13)14)7(12)9-6(4)11-10-3/h2H,1H3,(H,13,14)(H2,9,10,11,12)
• InChI Key: ZUMWYZGNRIUSLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=NN1)C(=O)O
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• CAS No.: 1368157-57-6

Description

The compound “6-hydroxy-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid” is a derivative of 1H-pyrazolo[3,4-b]pyridine. It is a part of a class of compounds known as pyrazolopyridines, which are nitrogen-containing heterocycles.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives, including “this compound”, has been extensively studied. A new and straightforward route to synthesize novel pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles has been introduced. This method provided the desired products with moderate to good yields.

Scientific Research Applications

Synthesis and Structural Analysis

Research in the area of pyrazole derivatives, including compounds structurally similar to "6-hydroxy-3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid," has focused on their synthesis, crystal structure, and computational study. For instance, the synthesis of pyrazole derivatives has been documented, emphasizing their structural analysis through X-ray diffraction and density-functional-theory (DFT) calculations. These studies provide a foundation for understanding the chemical and physical properties of such compounds, which are crucial for their application in various scientific research domains (Li-qun Shen et al., 2012).

Antibacterial Properties

Another significant area of research involves evaluating the antibacterial properties of pyrazolo[3,4-b]pyridine derivatives. A study on the synthesis and antibacterial screening of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids highlighted some compounds' effectiveness as antibacterial agents. This research suggests potential applications in developing new antibacterial treatments, underscoring the importance of such compounds in medicinal chemistry (T. Maqbool et al., 2014).

Vibrational Spectra and Theoretical Investigations

Theoretical and experimental investigations into the structure and vibrational spectra of compounds similar to the one of interest have been conducted. These studies employ techniques such as FT-IR, FT-Raman spectra, and DFT calculations to explore the compounds' structural characteristics and stability. Such research aids in the detailed understanding of these compounds at the molecular level, providing insights into their potential applications based on their structural and electronic properties (Khaled Bahgat et al., 2009).

Functionalization Reactions and Heterocyclic Compound Synthesis

Research has also focused on the functionalization reactions and synthesis of heterocyclic compounds involving pyrazole derivatives. These studies highlight methods for synthesizing new compounds with potential applications in drug development and material science. For instance, the synthesis of novel ethyl-1,3,4-triphenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate products through condensation reactions indicates the versatility of these compounds in organic synthesis (Aseyeh Ghaedi et al., 2015).